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Compound of Interest

Compound Name: Sodium thiosulfate pentahydrate

Cat. No.: B104663

For researchers, scientists, and drug development professionals, selecting the appropriate
chemical reagent is a critical decision that can significantly impact experimental outcomes. This
guide provides an objective comparison of sodium thiosulfate and calcium thiosulfate across
several key research applications. By presenting supporting experimental data, detailed
methodologies, and clear visualizations of mechanisms, this document aims to facilitate
informed decisions in your research endeavors.

Gold Leaching: An Eco-Friendly Alternative to
Cyanide

The use of thiosulfate as a lixiviant for gold extraction has gained traction as a less toxic
alternative to traditional cyanidation. The choice between sodium and calcium thiosulfate
involves a trade-off between leaching efficiency and reagent consumption.

Comparative Performance: Gold Leaching

Experimental evidence suggests that the cation (Ca?* vs. Na*) plays a crucial role in the gold
leaching process. While calcium thiosulfate often demonstrates higher gold dissolution rates,
sodium thiosulfate is associated with greater stability and lower consumption.[1]
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[1]
Both systems operate
) in a similar alkaline pH
Optimal pH Range 8-10 8-10 o
range to maintain
thiosulfate stability.[1]
Leaching rates for
Typical Temperature 40 - 60°C 40 - 60°C both are temperature-
dependent.[1]
Optimal
_ _ concentrations vary
Typical Concentration 0.1-0.7M 0.05-0.15M

based on ore

characteristics.[1]

Mechanism of Action: Thiosulfate Gold Leaching

The leaching of gold in a thiosulfate system is an electrochemical process. It typically involves

an oxidant, such as the cupric ammine complex [Cu(NHs)4]2*, to oxidize metallic gold (Au) to

Au*. The thiosulfate ion (S20327) then complexes with the gold ion to form a stable, soluble

gold-thiosulfate complex, [Au(S203)2]3".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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